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Compound of Interest

Compound Name: Boc-N-Me-D-Glu-OH

cat. No.: B15249762

Technical Guide: Boc-N-Me-D-Glu-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-tert-Butoxycarbonyl-N-methyl-D-
glutamic acid (Boc-N-Me-D-Glu-OH), a key building block in peptide synthesis and drug
discovery.

Chemical Identity and Properties
CAS Number: 2044709-99-9[1][2][3][4][5]

Synonyms:

¢ (R)-2-((tert-Butoxycarbonyl)(methyl)amino)pentanedioic acid
e Boc-N-methyl-D-glutamic acid

Molecular Formula: C11H19NOs

Molecular Weight: 261.27 g/mol

While specific, experimentally determined data for Boc-N-Me-D-Glu-OH is not readily available
in public literature, predicted values for some of its physicochemical properties are listed by
chemical suppliers. It is important to note that these are computational estimations and should
be confirmed by experimental analysis.
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Predicted Physicochemical Properties:

Property Value Source

Boiling Point 406.9 £ 38.0 °C ChemicalBook

Density 1.241 £+ 0.06 g/cm3 ChemicalBook

pKa 3.84+£0.10 ChemicalBook
Synthesis

A specific, detailed experimental protocol for the synthesis of Boc-N-Me-D-Glu-OH is not
published in peer-reviewed journals. However, the most probable synthetic route involves the
N-methylation of the parent amino acid, Boc-D-glutamic acid. A general and widely used
method for the N-methylation of Boc-protected amino acids utilizes a strong base, such as
sodium hydride (NaH), and a methylating agent, typically methyl iodide (Mel), in an aprotic
solvent like tetrahydrofuran (THF).

General Experimental Protocol for N-methylation of Boc-Amino Acids:

This protocol is based on established methods for the N-methylation of Boc-protected amino
acids and should be adapted and optimized for the specific synthesis of Boc-N-Me-D-Glu-OH.

Materials:

e Boc-D-Glu-OH

e Sodium hydride (NaH), 60% dispersion in mineral olil

o Methyl iodide (Mel)

¢ Anhydrous Tetrahydrofuran (THF)

o Anhydrous workup and purification solvents (e.g., ethyl acetate, hexane, diethyl ether)

e Aqueous solutions for workup (e.g., saturated ammonium chloride, brine, dilute hydrochloric
acid)
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Procedure:

Preparation: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet is charged with a solution of Boc-D-Glu-OH in
anhydrous THF under an inert atmosphere of nitrogen.

Deprotonation: The solution is cooled to 0 °C in an ice bath. Sodium hydride is added
portion-wise to the stirred solution. The reaction mixture is stirred at 0 °C for a specified time
to allow for the deprotonation of both the carboxylic acid and the N-H of the Boc-carbamate,
forming a dianion.

Methylation: Methyl iodide is added dropwise to the reaction mixture at O °C. The reaction is
then allowed to warm to room temperature and stirred for several hours to overnight.

Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous
solution of ammonium chloride or water at 0 °C.

Workup: The aqueous layer is acidified with a dilute solution of hydrochloric acid to a pH of
approximately 2-3. The product is then extracted with an organic solvent such as ethyl
acetate. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure Boc-N-
Me-D-Glu-OH.

Logical Workflow for Synthesis:
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Synthesis Workflow for Boc-N-Me-D-Glu-OH
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Caption: A generalized workflow for the synthesis of Boc-N-Me-D-Glu-OH.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15249762?utm_src=pdf-body-img
https://www.benchchem.com/product/b15249762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15249762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Suppliers

Boc-N-Me-D-Glu-OH with CAS number 2044709-99-9 is available from a number of chemical
suppliers specializing in amino acids and peptide synthesis reagents. Researchers should
request a Certificate of Analysis (CoA) from the supplier to obtain lot-specific data on purity and
other physical properties.

Potential Suppliers:

e ChemicalBook[1][5]

o Next Peptide[2]

e Smolecule

e ChemPep, Inc.[5]

 Alabiotech Inc.[5]

o Meryer (Shanghai) Chemical Technology Co., Ltd.[5]

Biological Significance and Applications

Currently, there is no specific information in the scientific literature detailing the biological
activity or the use of Boc-N-Me-D-Glu-OH in signaling pathways or other biological studies.

However, as a derivative of D-glutamic acid, it holds potential for use in several areas of
research:

o Peptide Synthesis: N-methylated amino acids are incorporated into peptides to increase their
metabolic stability, improve cell permeability, and modulate their conformation and biological
activity. The D-configuration can further enhance resistance to enzymatic degradation.

» Drug Discovery: As a constrained analog of glutamic acid, Boc-N-Me-D-Glu-OH could be a
valuable building block for the synthesis of antagonists or modulators of glutamate receptors,
which are key targets in neuroscience research for conditions such as epilepsy, ischemia,
and neurodegenerative diseases.
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o Neuroscience Research: The parent L-glutamic acid is the primary excitatory
neurotransmitter in the central nervous system. D-amino acids are also found in the brain
and have been implicated in various physiological and pathological processes. The N-
methylation of D-glutamic acid could lead to novel probes for studying these systems.

Potential Research Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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